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Introduction

Mohr's method, a form of argentometric titration named after Karl Friedrich Mohr, is a widely
used analytical technique for the quantitative determination of chloride and bromide ions in a
sample.[1][2] This method employs a direct titration with a standardized silver nitrate solution.
[3] Potassium chromate serves as the indicator, signaling the endpoint of the titration by the
formation of a distinct reddish-brown precipitate.[4][5] The principle of Mohr's method is based
on the differential precipitation of silver halides and silver chromate.[5]

It is a common misconception that silver iodate can be used as the titrant in Mohr's method.
This is incorrect due to the low solubility of silver iodate (AglOs) in water, which prevents the
preparation of a sufficiently concentrated titrant solution.[6] The standard and validated
procedure exclusively uses a soluble silver salt, silver nitrate (AgNO3), as the titrant.[7]

Principle of the Method

The titration process involves two key precipitation reactions. Initially, silver ions (Ag*) from the
titrant react with chloride ions (CI~) in the sample to form a white precipitate of silver chloride
(AgCl), which is less soluble.[8]

Reaction 1: Analyte Precipitation Ag*(aq) + Cl-(aq) — AgCI(s) (white precipitate)

Once all the chloride ions in the sample have been precipitated, any additional silver ions from
the titrant react with the chromate indicator ions (CrOa42~) present in the solution.[9] This
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reaction forms a reddish-brown precipitate of silver chromate (Ag2CrOa), which is more soluble
than silver chloride and thus forms only after the complete precipitation of AQCI.[1] The first
persistent appearance of this reddish-brown color signifies the endpoint of the titration.[10]

Reaction 2: Endpoint Indication 2Ag*(aq) + CrO42-(aq) — Agz2CrOa(s) (reddish-brown
precipitate)

The pH of the solution is a critical parameter for the success of Mohr's method and should be
maintained between 6.5 and 10.[8][11] In acidic conditions (pH < 6.5), the chromate ion is
converted to chromic acid, which does not effectively indicate the endpoint.[4][9] In highly
alkaline conditions (pH > 10), silver hydroxide may precipitate, interfering with the accuracy of
the results.[4][12]

Experimental Protocol

This protocol outlines the procedure for determining the chloride concentration in a sample
solution.

1. Materials and Reagents

 Silver Nitrate (AgNO3), analytical grade

e Potassium Chromate (K2CrQa), analytical grade
e Sodium Chloride (NacCl), primary standard grade
« Distilled or deionized water

o Burette (50 mL) and stand

e Pipettes (10 mL, 25 mL)

e Volumetric flasks (100 mL, 250 mL)

e Conical flasks (250 mL)

e Analytical balance
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. Preparation of Solutions

0.1 M Silver Nitrate (AgNO3s) Solution (Titrant):

[¢]

Dry approximately 5 g of AgNOs at 100°C for 2 hours and allow to cool in a desiccator.[8]

[¢]

Accurately weigh about 4.25 g of the dried AgNOs.[8]

[e]

Dissolve the weighed AgNOs in a 250 mL volumetric flask with distilled water and dilute to
the mark.

[e]

Store the solution in a brown bottle to protect it from light.[8]

Potassium Chromate (K2CrOa) Indicator Solution (5% wi/v):

o Dissolve 5 g of K2CrOa4 in 100 mL of distilled water.

0.1 M Sodium Chloride (NaCl) Standard Solution:

o Dry primary standard grade NaCl at 110°C for 2 hours and cool in a desiccator.

o Accurately weigh about 0.5844 g of dried NaCl.

o Dissolve in a 100 mL volumetric flask with distilled water and dilute to the mark.
. Standardization of Silver Nitrate Solution

Pipette 25.00 mL of the standard 0.1 M NaCl solution into a 250 mL conical flask.

Add 1 mL of 5% potassium chromate indicator solution. The solution will turn a faint lemon-
yellow color.[8]

Titrate with the prepared AgNOs solution while swirling the flask continuously. A white
precipitate of AQCI will form.

Continue the titration until the first permanent appearance of a faint reddish-brown or orange
color. This is the endpoint.

Record the volume of AgNOs solution used.
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o Repeat the titration at least two more times to obtain concordant results.
o Calculate the exact molarity of the AgNOs solution using the average volume.
4. Titration of the Unknown Chloride Sample

o Pipette a known volume (e.g., 25.00 mL) of the unknown chloride sample into a 250 mL
conical flask.

 If necessary, adjust the pH of the sample to be between 6.5 and 10.
e Add 1 mL of 5% potassium chromate indicator solution.

« Titrate with the standardized AgNOs solution until the endpoint is reached, as indicated by
the persistent reddish-brown color.

e Record the volume of AgNOs used.

o Repeat the titration for a total of three trials.

5. Calculation of Chloride Concentration

Calculate the concentration of chloride ions in the unknown sample using the following formula:
Molarity of Cl~ = (Molarity of AQNOs x Volume of AgNOs) / Volume of Sample

Data Presentation

Table 1: Standardization of Silver Nitrate Solution
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. . Volume of
. Volume of 0.1 Initial Burette Final Burette
Trial ) ] AgNOs used
M NaCl (mL) Reading (mL) Reading (mL)
(mL)
1 25.00
2 25.00
3 25.00
Average
Table 2: Titration of Unknown Chloride Sample
Volume of . . Volume of
. Initial Burette Final Burette
Trial Unknown ) ] AgNOs used
Reading (mL) Reading (mL)
Sample (mL) (mL)
1 25.00
2 25.00
3 25.00
Average
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Caption: Experimental workflow for chloride determination by Mohr's method.
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Caption: Chemical reactions occurring during Mohr's titration.

Limitations and Considerations

[13]

Click to download full resolution via product page

The Mohr method's accuracy is compromised in samples with low chloride concentrations.

e The presence of ions such as bromide, iodide, cyanide, and phosphate can interfere with the

titration as they also form precipitates with silver ions.[12][13]

e The endpoint determination is subjective and can be a source of error, especially in turbid or

colored solutions.[13]

e The method is not suitable for the analysis of acidic or strongly basic samples without prior

pH adjustment.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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